Cas no 1822956-31-9 (3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidine)

• Product Name: 3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidine
• CAS No: 1822956-31-9
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 6540617
• PubChem ID: 130003017
• Update Time: 2025-07-18

3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1822956-31-9
• 3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidine
• EN300-1826985
• 3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidine

• Inchi： 1S/C13H21N/c1-13(2)10-3-4-11(12(13)7-10)9-5-6-14-8-9/h4,9-10,12,14H,3,5-8H2,1-2H3
• InChI Key： WAYSMLKYXNFYQR-UHFFFAOYSA-N
• SMILES： N1CCC(C1)C1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 191.167399674g/mol
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Additional information on 3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidine

Introduction to 3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidine (CAS No. 1822956-31-9)

3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidine is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology, characterized by its unique structural framework and potential biological activities. This molecule, identified by the CAS number 1822956-31-9, belongs to a class of heterocyclic compounds that have garnered considerable attention due to their structural complexity and functional diversity. The presence of a bicyclo[3.1.1]heptane moiety combined with a pyrrolidine ring suggests a high degree of steric and electronic complexity, which can be leveraged for designing novel pharmacophores.

The structural motif of 3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidine incorporates a rigid bicyclic system that may contribute to the compound's stability and binding affinity in biological targets. The 6,6-dimethyl substitution on the bicyclo[3.1.1]heptane ring introduces additional conformational constraints, potentially influencing the compound's interactions with biological receptors or enzymes. This structural feature is particularly relevant in the context of drug design, where optimizing binding affinity and selectivity is paramount.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such complex molecules with greater accuracy. The three-dimensional structure of 3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidine has been computationally analyzed to identify potential binding pockets in target proteins or enzymes. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways or signal transduction processes.

In vitro studies have begun to explore the pharmacological profile of 3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidine, focusing on its interactions with key biological targets relevant to therapeutic intervention. Preliminary results indicate that the compound may possess modulatory effects on pathways associated with inflammation, neurodegeneration, or cancer progression. These findings align with the growing interest in natural product-inspired scaffolds, which often incorporate complex cyclic structures similar to those found in 3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidine.

The synthesis of 3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidine represents a significant challenge due to the complexity of its bicyclic framework and the need for precise functionalization at multiple positions. Advances in synthetic methodologies, such as transition-metal-catalyzed cyclizations and asymmetric transformations, have made it feasible to construct such intricate molecules with high stereochemical control. These synthetic strategies are crucial for producing analogs that can be further optimized for improved biological activity.

The potential therapeutic applications of 3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidine are currently under investigation in several research groups worldwide. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into viable drug candidates. The compound's unique structural features make it an attractive candidate for further exploration in areas such as immunomodulation or anti-inflammatory therapy, where novel molecular entities are needed to address unmet medical needs.

As computational tools continue to evolve, the ability to predict and validate the biological activity of complex molecules like 3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidine will improve significantly. This synergy between experimental chemistry and computational biology will accelerate the discovery process and reduce the time required to bring new therapeutic agents into clinical development.

The future prospects for 3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidine include its use as a scaffold for generating libraries of derivatives with tailored biological properties. By employing structure-based drug design principles and high-throughput screening techniques, researchers can rapidly identify compounds with enhanced potency or selectivity against specific disease-related targets.

In conclusion, 1822956319 represents a structurally fascinating molecule with potential therapeutic relevance in modern medicine。 Its unique combination of steric complexity and functional diversity makes it a valuable asset in ongoing drug discovery efforts。 As research progresses， further insights into its biological activities will likely emerge， paving the way for new therapeutic interventions across multiple disease areas。